Cas no 92406-48-9 (methyl 3-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate)

• Product Name: methyl 3-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate
• CAS No: 92406-48-9
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 4324042
• PubChem ID: 13324835
• Update Time: 2025-07-21

methyl 3-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(5-amino-1-methyl-1H-pyrazol-3-yl)-, methyl ester
• methyl 3-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate
• EN300-1753266
• 92406-48-9

• Inchi： 1S/C12H13N3O2/c1-15-11(13)7-10(14-15)8-4-3-5-9(6-8)12(16)17-2/h3-7H,13H2,1-2H3
• InChI Key： DBTFLQPTUAHZKD-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(C2C=C(N)N(C)N=2)=C1

Computed Properties

• Exact Mass: 231.100776666Da
• Monoisotopic Mass: 231.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 3-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate

Methyl 3-(5-Amino-1-Methyl-1H-Pyrazol-3-yl)Benzoate: A Comprehensive Overview

Methyl 3-(5-Amino-1-Methyl-1H-Pyrazol-3-yl)benzoate (CAS No. 92406-48-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as methyl 3-(5-amino-1-methylpyrazol-3-yl)benzoate, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent applications of this compound in various scientific domains.

The molecular formula of methyl 3-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate is C₁₂H₁₄N₄O₂, and its molecular weight is approximately 242.26 g/mol. The compound consists of a benzoate moiety linked to a substituted pyrazole ring, which imparts it with distinct chemical and biological properties. The presence of the amino group and the methyl substitution on the pyrazole ring enhances its reactivity and potential for forming hydrogen bonds, making it an attractive candidate for drug design and development.

Recent studies have highlighted the importance of methyl 3-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate in various medicinal applications. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory activity, methyl 3-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate has shown potential as an anticancer agent. A study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The synthesis of methyl 3-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 3-bromobenzoic acid with methylamine to form the corresponding amide, followed by cyclization with hydrazine to generate the pyrazole ring. Subsequent functionalization steps can then introduce the amino and methyl groups to yield the final product. This synthetic route is highly efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.

Beyond its medicinal applications, methyl 3-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate has also found use in materials science and analytical chemistry. Its unique electronic properties make it a valuable component in the development of functional materials such as sensors and catalysts. For example, a recent study published in the Journal of Materials Chemistry C demonstrated that this compound can be used as a building block for constructing highly sensitive electrochemical sensors for detecting heavy metals in environmental samples.

In conclusion, methyl 3-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate (CAS No. 92406-48-9) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and analytical chemistry. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research in these fields continues to advance, it is likely that new applications and insights into the properties of this compound will emerge, further solidifying its importance in scientific research.